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Abstract

This document provides detailed application notes and protocols for the use of Thulium
sulfate as a precursor in the synthesis of near-infrared (NIR) emitting phosphors and their
subsequent integration into phosphor-converted light-emitting diodes (pc-LEDs). While direct
application of Thulium sulfate as an emissive layer is not common, it serves as a viable and
cost-effective source of Thulium ions (Tm3*) for doping various host materials. This note will
focus on the synthesis of Thulium-doped Yttrium Aluminum Gallium Garnet (Tm:YAGG)
phosphors via a sol-gel method and the fabrication of NIR pc-LEDs. These devices are of
significant interest for applications in night vision, biomedical imaging, optical communication,
and material inspection.

Introduction to Thulium-Based NIR Emission

The trivalent Thulium ion (Tm3*) is an effective activator for NIR luminescence due to its unique
electronic structure. The f-f electronic transitions within the 4f shell of Tm3* are responsible for
its characteristic sharp emission peaks. For NIR LED applications, the most relevant transitions
are:

e 3Ha — 3He: centered around 800 nm.

e 3F4 — 3He: a strong emission band around 1800 nm.[1]
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These emission bands fall within the NIR-I (700-1000 nm) and NIR-II (1000-1700 nm) windows,
which are critical for deep tissue penetration in biomedical applications and for compatibility
with various photodetectors. The phosphor-converted LED (pc-LED) approach, which involves
coating a blue or UV LED chip with a NIR-emitting phosphor, is a cost-effective and versatile
method for producing broadband NIR light sources.[1][2]

Key Performance Characteristics

The performance of a Tm3+-based NIR pc-LED is determined by the properties of the phosphor
and the device architecture. Key quantitative parameters are summarized below. Data
presented is representative of high-performance NIR pc-LEDs, as specific comprehensive data
for Tm:YAGG pc-LEDs is compiled from typical performance of similar devices.

Table 1: Phosphor Properties

Tm?3**:Y3AlGa4012

Parameter Unit
(Tm:YAGG)

Excitation Wavelength 360 - 460 nm

Primary Emission Peak ~800 (Broadband 700-900) nm

Secondary Emission Peak ~1800 nm

Full Width at Half Maximum

>80 nm
(FWHM)
Quantum Yield (Internal) > 50 %
Average Lifetime (1) ~0.3 ms

Table 2: NIR pc-LED Device Performance (Representative)
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Parameter Value Unit
LED Chip InGaN Blue
Chip Peak Wavelength 450 - 460 nm
Forward Voltage 28-3.2 \%
Driving Current 20 - 350 mA
NIR Radiant Flux @ 100mA > 30 mw
Photoelectric Efficiency @

>12 %
100mA
Correlated Color Temperature

~2300 K

(CCT)

Experimental Protocols

Protocol 1: Synthesis of Tm3*:YAGG Phosphor via Sol-

Gel Method

This protocol describes the synthesis of Y3AIGasO12 doped with Thulium (1 mol%), using

Thulium sulfate as the precursor.

Materials:

Yttrium(lll) nitrate hexahydrate (Y(NOs)s-6H20)

e Aluminum(lIl) nitrate nonahydrate (Al(NOs)3-9H20)

o Gallium(lll) nitrate hydrate (Ga(NOs)3-xH20)

o Thulium(lll) sulfate octahydrate (Tm2(S0O4)3-8H20)

 Citric acid monohydrate (CeHsO7-H20)

» Ethylene glycol (C2HeO2)

e Deionized water
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o Ethanol

Equipment:

Beakers and magnetic stirrers

Hot plate

Drying oven

High-temperature muffle furnace

Agate mortar and pestle
Procedure:
e Precursor Solution Preparation:

o Calculate the stoichiometric amounts of Y(NO3)3-6H20, Al(NOs)3-9H20, Ga(NOs3)3:xH20,
and Tmz2(S0a4)3-8H20 required for the target composition (e.g., Y2.97Tmo.03AlGas012).

o Dissolve the calculated amounts of metal nitrates and Thulium sulfate in deionized water
in a beaker with vigorous stirring.

e Chelation:

o Add citric acid to the precursor solution. The molar ratio of citric acid to total metal ions
should be approximately 2:1 to ensure complete chelation.

o Stir the solution at 60 °C for 1 hour until a clear, homogeneous solution is formed.
e Polymerization and Gel Formation:

o Add ethylene glycol to the solution. The molar ratio of citric acid to ethylene glycol is
typically 1:1.

o Heat the solution to 120-140 °C on a hot plate with continuous stirring. This initiates
polyesterification, leading to the formation of a transparent, viscous gel.
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e Drying and Grinding:

o Transfer the gel to a drying oven and dry at 160 °C for 12 hours to obtain a porous, dark
brown solid.

o Grind the dried xerogel into a fine powder using an agate mortar and pestle.
o Calcination:
o Place the powder in an alumina crucible and transfer it to a muffle furnace.

o Heat the powder to 1000-1200 °C for 4-6 hours in air. This step removes organic residues
and facilitates the crystallization of the garnet phase.

o Allow the furnace to cool down to room temperature naturally.
e Final Product:

o The resulting white powder is the Tm3*:YAGG phosphor. Gently grind the powder again to
break any agglomerates.

Protocol 2: Fabrication of a Phosphor-Converted NIR-
LED

This protocol details the fabrication of a pc-LED using the synthesized Tm3*+:YAGG phosphor
and a commercial blue LED chip.

Materials:

e Tm3*:YAGG phosphor powder (from Protocol 4.1)

Commercial InGaN blue LED chips (peak emission ~455 nm) on a substrate

Two-part silicone encapsulant (e.g., Polydimethylsiloxane - PDMS)

Toluene or appropriate solvent for silicone

Isopropy! alcohol
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Equipment:

Precision dispensing system or micropipette

Vacuum chamber/desiccator

Curing oven

Probe station and power supply for testing

Integrating sphere with a spectrometer for characterization
Procedure:

o Substrate Cleaning: Clean the surface of the LED chip and substrate with isopropyl alcohol
to remove any contaminants.

e Phosphor Encapsulant Preparation:

[e]

In a clean container, weigh the desired amount of silicone base resin.

o Add the Tm3*:YAGG phosphor powder to the resin. A typical weight ratio is 10-20%
phosphor to silicone, which can be optimized for desired NIR output and color point.

o Thoroughly mix the phosphor and resin until a homogeneous dispersion is achieved.

o Add the silicone curing agent according to the manufacturer's recommended ratio (e.g.,
10:1 resin to curing agent).

o Mix thoroughly. To remove trapped air bubbles, place the mixture in a vacuum chamber for
10-15 minutes until degassing is complete.

e Phosphor Deposition:

o Using a precision dispensing system, carefully deposit a controlled amount of the
phosphor-silicone mixture directly onto the blue LED chip.[2][3] The geometry and
thickness of the encapsulant will affect the light conversion efficiency and emission
pattern.
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e Curing:
o Transfer the encapsulated LED assembly to a curing oven.

o Cure the silicone according to the manufacturer's specifications (e.g., 1-2 hours at 100-
150 °C).

e Characterization:
o After cooling, the NIR pc-LED is ready for testing.

o Measure the electroluminescence spectrum, radiant flux, and photoelectric conversion
efficiency using an integrating sphere and a calibrated spectrometer at various driving
currents.

Visualizations
Energy Level Diagram of Tm?3* lon

The following diagram illustrates the key electronic transitions in the Tm3+ ion that lead to near-
infrared emission when excited by a blue photon (e.g., from a 455 nm InGaN LED).
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Caption: Energy level transitions for Tm3* NIR emission.
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Experimental Workflow: Phosphor Synthesis

This diagram outlines the major steps in the sol-gel synthesis of the Tm3+:YAGG phosphor.

Start: Precursors

1. Dissolve Precursors
(Y, Al, Ga Nitrates + Tm Sulfate)

i

2. Add Citric Acid
(Chelation @ 60°C)

i

3. Add Ethylene Glycol
(Polymerization @ 130°C)

i

Formation of Viscous Gel

i

4. Dry Gel @ 160°C

i

5. Grind Xerogel

i

6. Calcine Powder @ 1100°C

i

7. Final Grinding

End: Tm3*:YAGG Phosphor
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Click to download full resolution via product page

Caption: Sol-gel synthesis workflow for Tm3*:YAGG phosphor.

Experimental Workflow: NIR pc-LED Fabrication

This diagram illustrates the process of fabricating a near-infrared phosphor-converted LED.

Start: Materials

1. Mix Phosphor &
Silicone Resin

'

2. Add Curing Agent
& Degas in Vacuum

l

3. Dispense Mixture
onto Blue LED Chip

l

4. Cure in Oven
(~150°C)

l

5. Electrical & Optical
Characterization

End: NIR pc-LED

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1580485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580485?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Fabrication workflow for a phosphor-converted NIR LED.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Research Progress and Development of Near-Infrared Phosphors - PMC
[pmc.ncbi.nlm.nih.gov]

2. About Phosphor-converted near-infrared LED - Yujileds [yujiintl.com]

3. bridgelux.com [bridgelux.com]

To cite this document: BenchChem. [Application of Thulium Sulfate in Near-Infrared Emitting
Diodes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1580485#application-of-thulium-sulfate-in-near-
infrared-emitting-diodes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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